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Compound of Interest

Compound Name: JNJ-1930942

Cat. No.: B608207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

JNJ-1930942, a selective α7 nicotinic acetylcholine receptor (nAChR) positive allosteric

modulator. Given the absence of a publicly available, specific Safety Data Sheet (SDS), this

guide is based on best practices for handling potent, powdered neuroactive research

compounds. All procedures should be conducted in conjunction with a thorough, institution-

specific risk assessment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to minimize exposure risk, particularly when

handling the powdered form of the compound due to the potential for aerosolization.

Table 1: Recommended Personal Protective Equipment for Handling JNJ-1930942
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 or higher-

level respirator within a

chemical fume hood.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving with chemical-resistant

gloves (e.g., nitrile).-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory and

skin protection is essential.[1]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate chemical-resistant

gloves.

Focus on preventing skin and

eye contact with the compound

in solution.

General Laboratory Operations
- Lab coat.- Safety glasses.-

Chemical-resistant gloves.

Standard laboratory practice to

protect against incidental

contact.[2][3]

Experimental Protocols
General Protocol for Preparation of a Stock Solution

Preparation: Before handling the compound, ensure the chemical fume hood is certified and

functioning correctly. Don all required PPE as specified in Table 1 for "Solution Preparation."
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Weighing: Accurately weigh the desired amount of JNJ-1930942 powder in a tared,

disposable weigh boat or directly into the storage vial within the chemical fume hood.

Solubilization: Add the appropriate solvent (e.g., DMSO, ethanol) to the vial containing the

weighed powder. Cap the vial securely.

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Storage: Store the stock solution in a clearly labeled, sealed container at the recommended

temperature, protected from light.[4]

Waste Disposal: Dispose of all contaminated materials (e.g., weigh boat, pipette tips, gloves)

in a designated hazardous waste container.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure safety and regulatory

compliance.

Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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